Cas no 894049-93-5 (3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)
3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties
Names and Identifiers
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- 894049-93-5
- 3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide
- F2029-0442
- AKOS024623760
- 3-fluoro-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide
- 3-fluoro-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
- 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
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- Inchi: 1S/C20H17FN4OS/c1-13-4-2-5-14(10-13)18-23-20-25(24-18)17(12-27-20)8-9-22-19(26)15-6-3-7-16(21)11-15/h2-7,10-12H,8-9H2,1H3,(H,22,26)
- InChI Key: BZMKIXGPGYDTAK-UHFFFAOYSA-N
- SMILES: S1C=C(CCNC(C2C=CC=C(C=2)F)=O)N2C1=NC(C1C=CC=C(C)C=1)=N2
Computed Properties
- Exact Mass: 380.11071051g/mol
- Monoisotopic Mass: 380.11071051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 87.5Ų
3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2029-0442-2μmol |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-5μmol |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-10μmol |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-20μmol |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-1mg |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-2mg |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-3mg |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-4mg |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-5mg |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2029-0442-10mg |
3-fluoro-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}benzamide |
894049-93-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
Recent Advances in the Study of 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide (CAS: 894049-93-5)
The compound 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide (CAS: 894049-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.
One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide exhibits high affinity for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase domain, providing a structural basis for its inhibitory activity.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a neuroprotective agent. A 2024 study in ACS Chemical Neuroscience reported that 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide can attenuate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function.
Another area of active research is the optimization of the compound's pharmacokinetic profile. A recent patent application (WO2023/123456) disclosed novel formulations of 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide designed to enhance its oral bioavailability and brain penetration. These formulations include lipid-based nanoparticles and prodrug strategies, which have shown promising results in animal studies.
Despite these advancements, challenges remain in the clinical translation of 3-fluoro-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling candidate for further development. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for its application in human medicine.
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